4-[(3,5-dimethyl-4-isoxazolyl)methoxy]-N-(4-ethoxyphenyl)benzamide

• IUPAC Name: 4-[(3,5-dimethyl-1,2-oxazol-4-yl)methoxy]-N-(4-ethoxyphenyl)benzamide
• InChI: InChI=1S/C21H22N2O4/c1-4-25-18-11-7-17(8-12-18)22-21(24)16-5-9-19(10-6-16)26-13-20-14(2)23-27-15(20)3/h5-12H,4,13H2,1-3H3,(H,22,24)
• InChI Key: XKGAXKITLXFPDT-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)OCC3=C(ON=C3C)C
• Molecular Formula: C21H22N2O4
• Molecular Weight: 366.4 g/mol

Description

Benzamide derivatives are a class of organic compounds with wide-ranging applications in pharmaceuticals, agrochemicals, and materials science. Their properties and activities are heavily influenced by the nature and positioning of substituents on the benzamide scaffold.

Synthesis Analysis

The synthesis of benzamide derivatives often involves the acylation of aromatic amines with carboxylic acids or their derivatives. Specific methods may vary based on the substituents and desired products. For instance, the synthesis of novel benzamide derivatives with potential biological activities has been reported through various synthetic routes, including the use of coupling reactions and cyclization processes (Saeed et al., 2015).

Molecular Structure Analysis

X-ray diffraction and quantum chemical computations, such as Density Functional Theory (DFT), are common techniques used to analyze the molecular structure of benzamide derivatives. These methods provide insights into the compound's geometry, electronic properties, and intramolecular interactions (Demir et al., 2015).

Chemical Reactions and Properties

Benzamide derivatives can participate in various chemical reactions, including N-alkylation, hydrolysis, and condensation reactions. The chemical reactivity of these compounds can be influenced by the nature of the substituents, as demonstrated in studies where substituent effects on reaction pathways and outcomes were explored (Holzer & Hahn, 2003).

Physical Properties Analysis

The physical properties of benzamide derivatives, such as solubility, melting point, and crystal structure, can be characterized through various analytical techniques. X-ray crystallography, in particular, has been used to determine the crystal structures of these compounds, revealing the influence of molecular interactions on their solid-state organization (Kranjc et al., 2011).

Chemical Properties Analysis

The chemical properties of benzamide derivatives, including their acidity/basicity, electrophilic/nucleophilic characteristics, and redox behavior, can be assessed through spectroscopic methods and electrochemical analyses. These properties are crucial for understanding the compound's reactivity and potential applications in various fields (Bem et al., 2018).